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Compound of Interest

Compound Name: TMX-4116

Cat. No.: B10830143

TMX-4116 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the quality control and purity assessment of
TMX-4116.

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of TMX-4116?

Al: The expected purity of TMX-4116 is typically greater than 98%.[1][2][3][4] Specific batches
may have higher purity, such as 99.76%, as determined by High-Performance Liquid
Chromatography (HPLC).[5] Always refer to the Certificate of Analysis (CoA) provided with your
specific lot for the exact purity value.

Q2: How should TMX-4116 be stored to ensure its stability?

A2: Proper storage is crucial for maintaining the quality of TMX-4116. For long-term storage,
the solid powder should be kept at -20°C for up to 3 years.[6] For short-term storage, it can be
kept at 4°C for up to 2 years.[6] Stock solutions should be stored at -80°C for up to 6 months or
at -20°C for up to 1 month.[5][6]

Q3: What is the physical appearance of TMX-4116?

A3: TMX-4116 is typically an off-white to gray solid powder.[6]
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Q4: How can | dissolve TMX-41167

A4: TMX-4116 is soluble in Dimethyl Sulfoxide (DMSOQ).[3] For in vitro studies, a stock solution
can be prepared in DMSO. For in vivo experiments, specific formulations involving solvents like
PEG300, Tween-80, and saline, or SBE-B-CD in saline, or corn oil are recommended.[5][7]

Q5: What is the mechanism of action of TMX-41167

A5: TMX-4116 is a potent and selective degrader of casein kinase 1a (CK1a).[1][5][6][7][8] It
acts as a "molecular glue,"” inducing an interaction between the CRL4-CRBN E3 ubiquitin ligase
and CK1a, leading to the ubiquitination and subsequent proteasomal degradation of CK1a.[8]

Troubleshooting Guides
Low Purity Detected by HPLC

Issue: Your internal HPLC analysis shows a purity value for TMX-4116 that is lower than
specified on the CoA.

Possible Cause Troubleshooting Step

Verify that the compound has been stored at the
Improper Storage recommended temperature and protected from

light and moisture.

) ) Prepare fresh mobile phase solutions using
Contaminated Solvent/Mobile Phase ) )
high-purity solvents.

Equilibrate the HPLC column with a suitable
Column Degradation solvent or replace it if it's old or has been used

extensively.

Ensure your HPLC method (e.g., gradient, flow
Incorrect Method Parameters rate, detection wavelength) is appropriate for
TMX-4116.

Unexpected Peaks in HPLC Chromatogram
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Issue: Your HPLC analysis shows unexpected peaks that are not present in the reference

chromatogram.
Possible Cause Troubleshooting Step
Review storage conditions and sample
) preparation procedures. Exposure to harsh pH,
Degradation ] ]
high temperatures, or light can cause
degradation.
Ensure all glassware, vials, and solvents are
Contamination clean. Run a blank injection to check for system
contamination.
If the peak is consistently present in new
Impurity from Synthesis batches, it may be a synthesis-related impurity.

Contact the supplier for more information.

Quality Control Data

Table 1: Physicochemical Properties of TMX-4116

Property Value Reference
CAS Number 2766385-56-0 [4][5][6]
Molecular Formula C17H19N504S 416171
Molecular Weight 389.43 g/mol [4107]
Appearance Off-white to gray solid powder [6]

Table 2: TMX-4116 Purity and Storage Specifications
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Parameter Specification Reference
Purity (by HPLC) >98% [11[21[3]1[4]
Powder Storage (Long-term) -20°C for up to 3 years [6]

Powder Storage (Short-term) 4°C for up to 2 years [6]
Solution Storage (-80°C) Up to 6 months [51[6]
Solution Storage (-20°C) Up to 1 month [5][6]

Experimental Protocols
Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)

This protocol provides a general methodology for determining the purity of TMX-4116. Specific
parameters may need to be optimized for your HPLC system.

o Preparation of Standard Solution:
o Accurately weigh approximately 1 mg of TMX-4116 reference standard.
o Dissolve in DMSO to a final concentration of 1 mg/mL.

o Further dilute with the mobile phase to a working concentration of approximately 0.1

mg/mL.
e Preparation of Sample Solution:
o Prepare the TMX-4116 sample to be tested in the same manner as the standard solution.

e HPLC Conditions (Example):

o

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

Mobile Phase A: 0.1% Formic acid in Water.

o

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

[¢]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.probechem.com/products_TMX-4116.html
https://www.fishersci.com/shop/products/tmx-4116-5mg/502260863
https://www.excenen.com/TMX-4116.html
https://www.medkoo.com/products/60598
https://www.invivochem.com/TMX-4116.html
https://www.invivochem.com/TMX-4116.html
https://www.medchemexpress.com/tmx-4116.html
https://www.invivochem.com/TMX-4116.html
https://www.medchemexpress.com/tmx-4116.html
https://www.invivochem.com/TMX-4116.html
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.benchchem.com/product/b10830143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[e]

Gradient: Start with 95% A and 5% B, ramp to 95% B over 15 minutes.

Flow Rate: 1.0 mL/min.

o

[¢]

Detection Wavelength: UV at 254 nm.

[¢]

Injection Volume: 10 pL.

e Analysis:
o Inject the standard and sample solutions.

o Calculate the purity by dividing the area of the main peak by the total area of all peaks and
multiplying by 100.

Protocol 2: Identity Confirmation by Mass Spectrometry
(MS)

This protocol outlines a general procedure for confirming the identity of TMX-4116.
e Sample Preparation:

o Prepare a dilute solution of TMX-4116 (approximately 10 ug/mL) in a suitable solvent like
acetonitrile or methanol.

* MS Analysis (Example):

o

lonization Mode: Electrospray lonization (ESI), positive mode.

o

Mass Analyzer: Time-of-Flight (TOF) or Quadrupole.

[¢]

Scan Range: m/z 100-1000.

o

Capillary Voltage: 3.5 kV.
» Data Analysis:

o The expected exact mass of TMX-4116 is 389.1158.[4]
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o Look for the protonated molecular ion [M+H]+ at m/z 390.1231.

Visualizations
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Caption: Mechanism of action for TMX-4116 as a molecular glue degrader.
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Caption: Experimental workflow for TMX-4116 purity assessment by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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